Journal Name:Solar Energy
Journal ISSN:0038-092X
IF:7.188
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/329/description#description
Year of Origin:0
Publisher:Elsevier Ltd
Number of Articles Per Year:1048
Publishing Cycle:Monthly
OA or Not:Not
Solar Energy ( IF 7.188 ) Pub Date: 2023-06-19 , DOI:
10.1093/pnasnexus/pgad202
All female vertebrates develop a pair of ovaries except for birds, in which only the left gonad develops into an ovary, whereas the right gonad regresses. Previous studies found that the transcription factor Paired-Like Homeodomain 2 (PITX2), a key mediator for left/right morphogenesis in vertebrates, was also implicated in asymmetric gonadal development in chickens. In this study, we systematically screened and validated the signaling pathways that could be targeted by Pitx2 to control unilateral gonad development. Integrated chromatin immunoprecipitation sequencing (ChIP-seq) and RNA sequencing (RNA-seq) analyses indicated that Pitx2 directly binds to the promoters of genes encoding neurotransmitter receptors and leads to left-biased expression of both serotonin and dopamine receptors. Forcibly activating serotonin receptor 5-Hydroxytryptamine Receptor 1B (HTR1B) signaling could induce ovarian gene expression and cell proliferation to partially rescue the degeneration of the right gonad. In contrast, inhibiting serotonin signaling could block the development of the left gonad. These findings reveal a PITX2-HTR1B genetic pathway that guides the left-specific ovarian growth in chickens. We also provided new evidence showing neurotransmitters stimulate the growth of nonneuronal cells during the early development of reproductive organs well before innervation.
Solar Energy ( IF 7.188 ) Pub Date: 2023-06-14 , DOI:
10.1093/pnasnexus/pgad193
[This corrects the article DOI: 10.1093/pnasnexus/pgad078.].
Solar Energy ( IF 7.188 ) Pub Date: 2023-06-13 , DOI:
10.1093/pnasnexus/pgad165
For centuries, people have put effort to improve the thermal performance of clothing to adapt to varying temperatures. However, most clothing we wear today only offers a single-mode insulation. The adoption of active thermal management devices, such as resistive heaters, Peltier coolers, and water recirculation, is limited by their excessive energy consumption and form factor for long-term, continuous, and personalized thermal comfort. In this paper, we developed a wearable variable-emittance (WeaVE) device, enabling the tunable radiative heat transfer coefficient to fill the missing gap between thermoregulation energy efficiency and controllability. WeaVE is an electrically driven, kirigami-enabled electrochromic thin-film device that can effectively tune the midinfrared thermal radiation heat loss of the human body. The kirigami design provides stretchability and conformal deformation under various modes and exhibits excellent mechanical stability after 1,000 cycles. The electronic control enables programmable personalized thermoregulation. With less than 5.58 mJ/cm2 energy input per switching, WeaVE provides 4.9°C expansion of the thermal comfort zone, which is equivalent to a continuous power input of 33.9 W/m2. This nonvolatile characteristic substantially decreases the required energy while maintaining the on-demand controllability, thereby providing vast opportunities for the next generation of smart personal thermal managing fabrics and wearable technologies.
Solar Energy ( IF 7.188 ) Pub Date: 2023-05-25 , DOI:
10.1093/pnasnexus/pgad174
Automaticity involves Ca2+ handling at the cell membrane and sarcoplasmic reticulum (SR). Abnormal or acquired automaticity is thought to initiate ventricular arrhythmias associated with myocardial ischemia. Ca2+ flux from mitochondria can influence automaticity, and lysosomes also release Ca2+. Therefore, we tested whether lysosomal Ca2+ flux could influence automaticity. We studied ventricular human-induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs), hiPSC 3D engineered heart tissues (EHTs), and ventricular cardiomyocytes isolated from infarcted mice. Preventing lysosomal Ca2+ cycling reduced automaticity in hiPSC-CMs. Consistent with a lysosomal role in automaticity, activating the transient receptor potential mucolipin channel (TRPML1) enhanced automaticity, and two channel antagonists reduced spontaneous activity. Activation or inhibition of lysosomal transcription factor EB (TFEB) increased or decreased total lysosomes and automaticity, respectively. In adult ischemic cardiomyocytes and hiPSC 3D EHTs, reducing lysosomal Ca2+ release also inhibited automaticity. Finally, TRPML1 was up-regulated in cardiomyopathic patients with ventricular tachycardia (VT) compared with those without VT. In summary, lysosomal Ca2+ handling modulates abnormal automaticity, and reducing lysosomal Ca2+ release may be a clinical strategy for preventing ventricular arrhythmias.
Solar Energy ( IF 7.188 ) Pub Date: 2023-05-15 , DOI:
10.1093/pnasnexus/pgad161
Evidence suggests that hippocampal adult neurogenesis is critical for discriminating considerably interfering memories. During adult neurogenesis, synaptic competition modifies the weights of synaptic connections nonlocally across neurons, thus providing a different form of unsupervised learning from Hebb's local plasticity rule. However, how synaptic competition achieves separating similar memories largely remains unknown. Here, we aim to link synaptic competition with such pattern separation. In synaptic competition, adult-born neurons are integrated into the existing neuronal pool by competing with mature neurons for synaptic connections from the entorhinal cortex. We show that synaptic competition and neuronal maturation play distinct roles in separating interfering memory patterns. Furthermore, we demonstrate that a feedforward neural network trained by a competition-based learning rule can outperform a multilayer perceptron trained by the backpropagation algorithm when only a small number of samples are available. Our results unveil the functional implications and potential applications of synaptic competition in neural computation.
Solar Energy ( IF 7.188 ) Pub Date: 2023-07-04 , DOI:
10.1093/pnasnexus/pgad220
Mammalian genomes encode large number of long noncoding RNAs (lncRNAs) that play key roles in various biological processes, including proliferation, differentiation, and stem cell pluripotency. Recent studies have addressed that some lncRNAs are dysregulated in human cancers and may play crucial roles in tumor development and progression. Here, we show that the lncRNA ZNNT1 is required for the proliferation and tumorigenicity of colon cancer cells with wild-type p53. ZNNT1 knockdown leads to decreased ubiquitination and stabilization of p53 protein. Moreover, we demonstrate that ZNNT1 needs to interact with SART3 to destabilize p53 and to promote the proliferation and tumorigenicity of colon cancer cells. We further show that SART3 is associated with the ubiquitin-specific peptidase USP15 and that ZNNT1 may induce p53 destabilization by inhibiting this interaction. These results suggest that ZNNT1 interferes with the SART3-USP15 complex-mediated stabilization of p53 protein and thereby plays important roles in the proliferation and tumorigenicity of colon cancer cells. Our findings suggest that ZNNT1 may be a promising molecular target for the therapy of colon cancer.
Solar Energy ( IF 7.188 ) Pub Date: 2023-06-20 , DOI:
10.1093/pnasnexus/pgad186
Fires that occur in the wildland urban interface (WUI) often burn structures, vehicles, and their contents in addition to biomass in the natural landscape. Because these fires burn near population centers, their emissions may have a sizeable impact on public health, necessitating a better understanding of criteria and hazardous air pollutants emitted from these fires and how they differ from wildland fires. Previous studies on the toxicity of emissions from the combustion of building materials and vehicles have shown that urban fires may emit numerous toxic species such as hydrogen cyanide, hydrogen fluoride, hydrogen chloride, isocyanates, polycyclic aromatic hydrocarbons (PAHs), dioxins and furans, and a range of toxic organic compounds (e.g. benzene toluene, xylenes, styrene, and formaldehyde) and metals (e.g. lead, chromium, cadmium, and arsenic). We surveyed the literature to create a compendium of emission factors for species emitted from the combustion of building and vehicle materials and compared them with those from wildland fires. Emission factors for some toxic species like PAH and some organic compounds were several orders of magnitude greater than those from wildfires. We used this emission factor compendium to calculate a bounding estimate of the emissions from several notable WUI fires in the western United States to show that urban fuels may contribute a sizeable portion of the toxic emissions into the atmosphere. However, large gaps remain in our understanding of the fuel composition, fuel consumption, and combustion conditions in WUI fires that constrain our ability to estimate the impact of WUI fires.
Solar Energy ( IF 7.188 ) Pub Date: 2023-07-03 , DOI:
10.1093/pnasnexus/pgad217
There is a growing consensus that global patterns of modern human cranial and dental variation are shaped largely by neutral evolutionary processes, suggesting that craniodental features can be used as reliable proxies for inferring population structure and history in bioarchaeological, forensic, and paleoanthropological contexts. However, there is disagreement on whether certain types of data preserve a neutral signature to a greater degree than others. Here, we address this unresolved question and systematically test the relative neutrality of four standard metric and nonmetric craniodental data types employing an extensive computational genotype-phenotype comparison across modern populations from around the world. Our computation draws on the largest existing data sets currently available, while accounting for geographically structured environmental variation, population sampling uncertainty, disparate numbers of phenotypic variables, and stochastic variation inherent to a neutral model of evolution. Our results reveal that the four data types differentially capture neutral genomic variation, with highest signals preserved in dental nonmetric and cranial metric data, followed by cranial nonmetric and dental metric data. Importantly, we demonstrate that combining all four data types together maximizes the neutral genetic signal compared with using them separately, even with a limited number of phenotypic variables. We hypothesize that this reflects a lower level of genetic integration through pleiotropy between, compared to within, the four data types, effectively forming four different modules associated with relatively independent sets of loci. Therefore, we recommend that future craniodental investigations adopt holistic combined data approaches, allowing for more robust inferences about underlying neutral genetic variation.
Solar Energy ( IF 7.188 ) Pub Date: 2023-06-27 , DOI:
10.1093/pnasnexus/pgad182
Speech is among the most complex motoric tasks humans ever perform. Songbirds match this achievement during song production through the precise and simultaneous motor control of two sound sources in the syrinx. Integrated and intricate motor control has made songbirds comparative models par excellence for the evolution of speech, however, phylogenetic distance with humans prevents an improved understanding of the precursors that, within the human lineage, drove the emergence of advanced vocal motor control and speech. Here, we report two types of biphonic call combination in wild orangutans that articulatorily resemble human beatboxing and that result from the simultaneous exercise of two vocal sound sources: one unvoiced source achieved through articulatory maneuvering of the lips, tongue, and jaw as typically used for consonant-like call production, plus one voiced source achieved through laryngeal action and voice activation as typically used for vowel-like call production. Orangutan biphonic call combinations showcase unappreciated levels of, and distinct neuromotor channels for, vocal motor control in a wild great ape, providing a direct vocal motor analogy with birdsong based on the precise and simultaneous co-control of two sound sources. Findings suggest that speech and human vocal fluency likely built upon complex call combination, coordination and coarticulation capacities that involved vowel-like and consonant-like calls in an ancestral hominid.
Solar Energy ( IF 7.188 ) Pub Date: 2023-07-05 , DOI:
10.1093/pnasnexus/pgad206
How do military alliances affect public support for defending targets of aggression? We studied this question by fielding an experiment on 14,000 voters in 13 member countries of the North Atlantic Treaty Organization (NATO). Our experiment involved a hypothetical scenario in which Russia attacked a target country. We randomly varied the identity of the target (Bosnia, Finland, Georgia, or Sweden), and whether the target was a member of NATO at the time of the attack. We found that voters in every member country were far more willing to use military force to defend each target when the target was in NATO, than when the target was outside the alliance. The expansion of NATO could, therefore, transform European security by altering the likelihood and scale of future wars. We also uncovered important heterogeneity across targets: the benefits of joining NATO were considerably larger for Bosnia and Georgia than for Finland and Sweden, since most voters in NATO countries would defend Finland and Sweden even if they remained outside the alliance. Finally, the effect of NATO was much stronger among voters who perceived NATO as valuable for their own country. Rhetorical attacks on NATO could, therefore, undermine the alliance by eroding the public's willingness to defend other members, whereas rhetoric highlighting the benefits of NATO could bolster defense and deterrence. These findings advance knowledge about the effects of alliances, while also informing policy debates about the value and size of NATO.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术2区 | ENERGY & FUELS 能源与燃料3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
20.20 | 128 | Science Citation Index Science Citation Index Expanded | Not |
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